tert-Pentyl laurate

• CAS RN: 117769-92-3
• Molecular Formula: C17H34O2
• Molecular Weight: 270.5 g/mol
• IUPAC Name: 2-methylbutan-2-yl dodecanoate
• InChI: InChI=1S/C17H34O2/c1-5-7-8-9-10-11-12-13-14-15-16(18)19-17(3,4)6-2/h5-15H2,1-4H3
• InChI Key: QRKGIHFIEKTDED-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC(=O)OC(C)(C)CC
• synonyms: tert-Pentyl laurate

Description

Tert-pentyl laurate is a chemical compound used in various scientific research applications. It is a synthetic ester with the molecular formula C14H28O2 and has a molecular weight of 228.37 g/mol. Tert-pentyl laurate is commonly used as a solvent, emollient, and viscosity regulator in cosmetic and personal care products. However,

Mechanism Of Action

Tert-pentyl laurate acts as a solvent and emollient in the formulation of topical drug delivery systems. It improves the solubility and permeability of drugs through the skin by reducing the barrier function of the stratum corneum. Tert-pentyl laurate also acts as a viscosity regulator in the formulation of pharmaceuticals and cosmetics, improving the texture and consistency of these products.
Biochemical and Physiological Effects:
Tert-pentyl laurate has been shown to have low toxicity and is generally considered safe for use in cosmetic and personal care products. However, studies have shown that it can cause skin irritation and allergic reactions in some individuals. Tert-pentyl laurate has also been shown to have low acute toxicity when ingested or inhaled.

Advantages And Limitations For Lab Experiments

Tert-pentyl laurate is a versatile compound that can be used in a variety of scientific research applications. Its low toxicity and mild odor make it a suitable solvent and emollient for use in the formulation of topical drug delivery systems. However, its use as a viscosity regulator in the formulation of pharmaceuticals and cosmetics may be limited due to its potential to cause skin irritation and allergic reactions.

Future Directions

Future research on tert-pentyl laurate could focus on its use in the formulation of novel drug delivery systems, such as transdermal patches and microneedle arrays. It could also be used as a solvent for the synthesis of new drug compounds. Further studies could investigate its potential to cause skin irritation and allergic reactions in different populations, as well as its long-term effects on human health.
Conclusion:
Tert-pentyl laurate is a synthetic ester commonly used in scientific research as a solvent, emollient, and viscosity regulator. Its low toxicity and mild odor make it a suitable compound for use in the formulation of topical drug delivery systems. However, its potential to cause skin irritation and allergic reactions may limit its use in the formulation of pharmaceuticals and cosmetics. Further research is needed to explore its potential in drug delivery and its long-term effects on human health.

Synthesis Methods

Tert-pentyl laurate is synthesized by the reaction of lauric acid with tert-pentanol in the presence of a catalyst. This reaction is an esterification process that involves the removal of a water molecule from the carboxylic acid and alcohol functional groups. The reaction is typically carried out at a temperature of 80-100°C and under reflux conditions. The resulting product is a colorless liquid with a mild odor.

Scientific Research Applications

Tert-pentyl laurate is widely used in scientific research as a solvent and emollient. It is commonly used in the formulation of topical drug delivery systems, such as creams and lotions. Tert-pentyl laurate has been shown to improve the solubility and permeability of drugs through the skin. It is also used as a viscosity regulator in the formulation of pharmaceuticals and cosmetics.